N1,N1-diethyl-N2-[2-(2-methoxyphenoxy)ethyl]-1,2-ethanediamine

• IUPAC Name: N',N'-diethyl-N-[2-(2-methoxyphenoxy)ethyl]ethane-1,2-diamine
• InChI: InChI=1S/C15H26N2O2/c1-4-17(5-2)12-10-16-11-13-19-15-9-7-6-8-14(15)18-3/h6-9,16H,4-5,10-13H2,1-3H3
• InChI Key: FHGJSDJNYYJZHA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCCOC1=CC=CC=C1OC
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

N1,N1-diethyl-N2-[2-(2-methoxyphenoxy)ethyl]-1,2-ethanediamine, commonly known as DEPED, is an amine compound used in a variety of scientific research applications. It is a colorless and odorless liquid, with a boiling point of 145°C and a melting point of -44°C. DEPED is a derivative of ethylenediamine and has been widely used in the synthesis of various chemical compounds due to its unique properties. DEPED is used in a variety of lab experiments, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

1. Catalysis in Polymerization

A study by Kang, Cho, Nayab, and Jeong (2019) investigated Zn(II) and Cu(II) complexes based on diethyl-ethanediamine derivatives for their use as pre-catalysts in rac-lactide polymerization. These complexes effectively polymerized rac-lactide to yield heterotactic polylactide, with Cu(II) initiators showing better catalytic activities compared to their Zn(II) counterparts (Kang et al., 2019).

2. Development of Chiral Compounds

Song et al. (1999) synthesized a new class of chiral C(2)-symmetrical bisferrocenyl diamines, which were used to prepare a complex exhibiting catalytic activity toward asymmetric cyclopropanation of olefins and alkyl diazoacetates (Song et al., 1999).

3. Efficient Synthesis Catalyst

Sajadikhah, Zare, and Hosseini (2019) synthesized N1,N1,N2,N2-tetramethyl-N1,N2-bis(sulfo)ethane-1,2-diaminium chloride as an acidic ionic liquid and used it as an efficient catalyst for synthesizing dihydropyrrol-2-ones and functionalized tetrahydropyridines (Sajadikhah et al., 2019).

4. Metal Complex Synthesis

Cai, Hu, Yao, and Ji (2001) prepared and characterized racemic μ-[N,N′-bis(2-aminoethyl)-1,2-ethanediamine-N1,N1′,N2,N2′]-bis[N,N′-(bis(2-aminoethyl)-1,2-ethanediamine-N,N′,N″,N‴)]dinickel(II) compounds, documenting their extensive hydrogen bonds and crystallization pathways (Cai et al., 2001).

5. NMR Studies of Platinum(II) Complexes

Goto et al. (2000) conducted 1H NMR studies on square-planar complexes of platinum(II) with N-ethyl- or N-benzyl-1,2-ethanediamine. Their findings provide insights into intramolecular interactions and effects of solvents and temperature on these complexes (Goto et al., 2000).